Cas no 3338-06-5 (7-Butyl-3,4,5,6-tetrahydro-2H-azepine)

• Product name: 7-Butyl-3,4,5,6-tetrahydro-2H-azepine
• CAS No: 3338-06-5
• MF: C₁₀H₁₉N
• MW: 153.2646
• CID: 5065610

7-Butyl-3,4,5,6-tetrahydro-2H-azepine Chemical and Physical Properties

Names and Identifiers

• 7-Butyl-3,4,5,6-tetrahydro-2H-azepine
• 7-Butyl-3,4,5,6(2H)-tetrahydroazepine
• 7-Butyl-3,4,5,6-tetrahydro-2H-azepine #

• Inchi： 1S/C10H19N/c1-2-3-7-10-8-5-4-6-9-11-10/h2-9H2,1H3
• InChI Key： CABSIVOEACYHJV-UHFFFAOYSA-N
• SMILES： N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 12.4
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines